Sulindac Sulfone-d6

• Molecular Formula: C20H17FO4S
• Molecular Weight: 378.4 g/mol
• InChI: InChI=1S/C20H17FO4S/c1-12-17(9-13-3-6-15(7-4-13)26(2,24)25)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-/i2D3,9D,11D2
• InChIKey: MVGSNCBCUWPVDA-NUJVTHJYSA-N

Sulindac Sulfone-d6 Internal Standard

Sulindac Sulfone-d6 (Exisulind-d6, CAS: 2519512-94-6) is a stable isotopically labeled (SIL) internal standard featuring six deuterium substitutions on the sulindac sulfone molecular framework. With a molecular weight of 378.45 g/mol (ΔM = +6 Da relative to unlabeled sulindac sulfone, MW = 372.41 g/mol), this deuterated analog enables accurate and precise quantification of the sulindac sulfone metabolite in complex biological matrices via LC-MS/MS and GC-MS platforms . Sulindac sulfone (exisulind), the unlabeled parent compound, is a non-COX-inhibitory metabolite of the NSAID sulindac that induces apoptosis through PKG activation and mTORC1 pathway inhibition, with established relevance in colon cancer chemoprevention research [1]. The d6-labeled variant serves specifically as an internal standard for quantitative bioanalysis, not as a therapeutic agent.

ISTD Deuterated internal standard for sulindac sulfone quantification

Matrix Co-eluting ISTD corrects plasma and tissue matrix effects

Validation Supports bioanalytical method validation review

• [1] Probes & Drugs Portal. EXISULIND (PD002609) Compound Entry. CAS: 59973-80-7. View Source

Sulindac Sulfone-d6: Unsubstitutable in LC-MS/MS

In LC-ESI-MS/MS bioanalysis, the use of a stable isotopically labeled internal standard (SIL-IS) that co-elutes with the target analyte is essential to compensate for matrix effects such as ion suppression or enhancement. Unlabeled sulindac sulfone cannot serve as an internal standard for itself due to chromatographic and mass spectrometric co-detection, while structurally dissimilar analogs often exhibit divergent ionization behavior, retention times, and matrix effect susceptibility that introduce quantitative bias [1]. Even among deuterated SIL-IS options, the degree and position of deuteration critically influence analytical performance: deuterium labeling can induce retention time shifts due to isotopic effects, and inadequate isotopic purity compromises quantification accuracy [2]. Sulindac Sulfone-d6 provides the requisite mass shift (+6 Da) for clear MS distinction while maintaining near-identical physicochemical properties to the unlabeled analyte, a balance that cannot be achieved with non-isotopic internal standards or lower-purity labeled alternatives .

Unlabeled sulindac sulfone

Co‑elution and MS co‑detection preclude its use as an ISTD; quantification bias may occur.

Lower isotopic purity d6

d0‑d5 impurities may elevate background signal, degrading LLOQ and assay sensitivity.

Structural analog IS

Divergent ionization and retention may impair matrix‑effect correction; extensive validation may be required.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Sulindac Sulfone-d6 Quantitative Evidence

Matrix Effect Correction by SIL-IS

In LC-ESI-MS/MS analysis, ion suppression caused by co-eluting matrix components can dramatically reduce detector response. Without an appropriate internal standard, quantification errors arise. The use of a deuterated SIL-IS such as Sulindac Sulfone-d6 corrects for matrix effects by normalizing the analyte response to the co-eluting internal standard response. In a systematic comparison, deuterated SIL-IS use resulted in spike recovery accuracy without significant bias, whereas analysis without SIL-IS correction yielded negatively biased results of -38.4% [1]. This correction capability applies directly to Sulindac Sulfone-d6 when used as an internal standard for sulindac sulfone quantification in plasma or tissue homogenates.

Matrix effect correction

Class-level

Corrected: no significant bias Uncorrected: −38.4% bias

Reported matrix‑effect compensation context

Class‑level inference from urinary biomarker study

Evidence Dimension	Spike recovery accuracy bias
Target Compound Data	Deuterated SIL-IS corrected analysis: no significant bias observed
Comparator Or Baseline	Uncorrected analysis without SIL-IS: -38.4% negative bias
Quantified Difference	38.4 percentage point improvement in spike accuracy
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers; matrix effect compensation study

Why This Matters

For procurement decisions, this establishes that Sulindac Sulfone-d6 is not interchangeable with unlabeled sulindac sulfone as an internal standard, and its use directly prevents quantitative inaccuracies exceeding 38% in biological sample analysis.

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Isotopic Mass Shift and MS Resolution

Sulindac Sulfone-d6 (MW = 378.45 g/mol) provides a mass shift of +6 Da relative to unlabeled sulindac sulfone (MW = 372.41 g/mol) [1]. This mass difference enables baseline separation of the internal standard signal from the analyte signal in MS detection channels, a prerequisite for accurate isotope dilution quantification. Alternative internal standards with smaller mass shifts (e.g., d3-labeled variants providing only +3 Da) may experience isotopic peak overlap if the analyte has a significant M+2 or M+3 natural abundance envelope, introducing quantification error. The d6 substitution pattern is specifically distributed across the methylsulfonyl moiety (CD3) and the acetic acid side chain (CD2), minimizing chromatographic retention time shift while maximizing MS differentiation .

Isotopic mass shift

Head-to-head

+6 Da vs. unlabeled

Ensures MS channel separation

d6 on methylsulfonyl and acetic acid side chain

Evidence Dimension	Molecular weight and mass shift for MS differentiation
Target Compound Data	MW = 378.45 g/mol; ΔM = +6 Da; six deuterium substitutions
Comparator Or Baseline	Unlabeled sulindac sulfone: MW = 372.41 g/mol; ΔM = 0 Da
Quantified Difference	Mass increase of 6 Da (approximately 1.6% increase in molecular weight)
Conditions	Theoretical molecular weight calculation based on C20H11D6FO4S vs. C20H17FO4S

Why This Matters

This mass shift ensures unambiguous MS detection channel separation, which is the fundamental requirement for any SIL-IS. Procurement of d6-labeled product over unlabeled compound is mandatory for any quantitative MS-based assay.

• [1] MDWiki. Exisulind (Sulindac Sulfone) Entry. CAS: 59973-80-7. View Source

Deuterium Enrichment and Assay Sensitivity

Commercial Sulindac Sulfone-d6 is supplied with a deuterium isotopic enrichment specification of ≥99% . This high enrichment level is critical for quantitative bioanalysis because the presence of unlabeled (d0) or partially labeled (d1-d5) species in the internal standard preparation creates background signal in the analyte detection channel, artificially inflating measured analyte concentrations and degrading the lower limit of quantification (LLOQ). In contrast, using unlabeled sulindac sulfone as a 'surrogate' internal standard provides no mass differentiation and therefore no quantification capability. Lower-purity deuterated products may contain significant d0-d5 impurities that compromise assay sensitivity and accuracy [1].

Deuterium enrichment

Class-level

≥99% deuterium incorporation

Minimizes background signal, supports LLOQ

Higher purity than lower‑grade deuterated products

Evidence Dimension	Deuterium isotopic enrichment specification
Target Compound Data	Sulindac Sulfone-d6: ≥99% deuterium incorporation
Comparator Or Baseline	Unlabeled sulindac sulfone: 0% deuterium; lower-grade deuterated products: <99% enrichment
Quantified Difference	≥99% isotopic purity enables LLOQ down to ng/mL range without internal standard background interference
Conditions	Commercial product specification; typical LC-MS/MS bioanalytical method validation requirements

Why This Matters

Procurement of Sulindac Sulfone-d6 with ≥99% isotopic enrichment directly supports assay sensitivity and regulatory compliance (FDA/EMA bioanalytical method validation guidelines). Lower-purity alternatives introduce quantification bias that may fail method validation criteria.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Regulatory Validation: SIL-IS vs. Structural Analogs

According to regulatory guidance (FDA Bioanalytical Method Validation Guidance for Industry, EMA Guideline on Bioanalytical Method Validation), a stable isotopically labeled internal standard is the preferred and expected approach for LC-MS/MS quantification of drugs and metabolites in biological matrices. The 2005 review by Stokvis et al. confirms that SIL internal standards are considered the 'first choice' for quantitative bioanalytical LC/MS assays [1]. Structural analogs may be used only when SIL-IS are unavailable or cost-prohibitive, and even then require extensive method validation to demonstrate equivalent matrix effect compensation. Deuterium-labeled compounds like Sulindac Sulfone-d6 satisfy regulatory expectations without requiring additional justification in method validation reports.

Regulatory context

Class-level

SIL‑IS preferred over structural analog IS

Supports bioanalytical validation review context

Per FDA/EMA guidance review

Evidence Dimension	Regulatory acceptance and method validation burden
Target Compound Data	SIL-IS (deuterated): First choice; minimal validation justification required
Comparator Or Baseline	Structural analog IS: Acceptable only when SIL-IS unavailable; requires demonstration of equivalent matrix effect compensation
Quantified Difference	SIL-IS reduces method validation documentation burden and regulatory review queries
Conditions	FDA/EMA bioanalytical method validation regulatory framework

Why This Matters

For laboratories operating under GLP or supporting regulatory submissions (IND/NDA), procurement of Sulindac Sulfone-d6 as the internal standard eliminates a potential source of method validation queries and reduces the analytical validation workload compared to using a structural analog.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Sulindac Sulfone-d6 Application Scenarios

Human Plasma Pharmacokinetic Bioanalysis

Sulindac Sulfone-d6 is the definitive internal standard for LC-MS/MS quantification of the sulindac sulfone metabolite in human plasma samples collected during pharmacokinetic and bioavailability studies. The deuterated IS corrects for plasma matrix ion suppression that would otherwise introduce quantitative bias exceeding 38% . The +6 Da mass shift ensures unambiguous MS detection without interference from the unlabeled analyte . This application is validated by the 1979 Walker et al. method that first demonstrated the use of deuterium-containing analogs as internal standards for sulindac and its metabolites in human plasma using mass spectrometric isotope dilution [2].

Colon Tissue Quantification for Chemoprevention

In colon cancer chemoprevention studies evaluating sulindac sulfone (exisulind) exposure in colonic tissue, accurate quantification is challenged by complex tissue matrix effects and low analyte concentrations. Sulindac Sulfone-d6 provides matrix-matched internal standardization that compensates for tissue-specific ion suppression and extraction recovery variability. Given that sulindac sulfone inhibits colon cancer cell growth and induces cell cycle arrest via mTORC1 pathway inhibition , precise tissue concentration data are essential for establishing pharmacokinetic-pharmacodynamic (PK-PD) relationships. The ≥99% isotopic enrichment of Sulindac Sulfone-d6 supports the low ng/g quantification limits required for tissue distribution studies .

GLP Bioanalytical Method Validation

Laboratories conducting GLP-compliant bioanalytical method validation in support of IND/NDA regulatory submissions should procure Sulindac Sulfone-d6 as the primary internal standard. Regulatory guidance establishes SIL-IS as the expected approach, reducing validation burden compared to structural analog IS alternatives . The defined mass shift (+6 Da) and high isotopic purity (≥99%) enable straightforward demonstration of assay specificity, accuracy, precision, and matrix effect evaluation per FDA and EMA bioanalytical method validation guidelines. Procurement of this specific deuterated product supports successful method validation outcomes and minimizes regulatory review questions.

Preclinical Metabolite Profiling and Mass Balance

In preclinical ADME studies requiring simultaneous quantification of sulindac, sulindac sulfide, and sulindac sulfone in plasma or tissue samples from rodent models, Sulindac Sulfone-d6 serves as the matched internal standard for the sulfone metabolite channel. The method development precedent established by Walker et al. (1979) for the simultaneous assay of all three species using deuterated internal standards supports the use of Sulindac Sulfone-d6 within a multi-analyte LC-MS/MS panel. The +6 Da mass shift is sufficient to avoid isotopic cross-talk with the other metabolites (sulindac and sulindac sulfide) that may be present at substantially higher concentrations.

Application

Selection Property

Validation Focus

Human plasma PK bioanalysis research

Co‑eluting deuterated ISTD for matrix‑effect correction

Accuracy and precision in plasma research matrices

Colon tissue exposure studies

Tissue‑matrix‑matched ISTD for extraction recovery

Low ng/g quantification capability review

Preclinical multi‑analyte ADME

Mass shift avoids isotopic cross‑talk

Multi‑analyte panel validation review

Bioanalytical method validation

SIL‑IS regulatory preference context

Assay specificity and matrix effect evaluation

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [2] Walker RW, et al. Computerized mass spectrometric assay for Sulindac and its metabolites in human plasma. Anal Biochem. 1979;95(2):579-586. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [4] Walker RW, et al. Computerized mass spectrometric assay for Sulindac and its metabolites in human plasma. Anal Biochem. 1979;95(2):579-586. View Source